Cas no 91505-26-9 (1-(5-chloro-4-methylthiophen-2-yl)ethanone)

• Product Name: 1-(5-chloro-4-methylthiophen-2-yl)ethanone
• CAS No: 91505-26-9
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 2120257
• PubChem ID: 13376217
• Update Time: 2025-04-21

1-(5-chloro-4-methylthiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-4-methylthiophen-2-yl)ethanone
• (5-Chloro-4-methyl-2-thienyl)-methylketone
• DA-01055
• 2-Acetyl-5-chloro-4-methylthiophene
• 91505-26-9
• ROMCXPKYPGODDM-UHFFFAOYSA-N
• DTXSID601281366
• SCHEMBL10859551
• 1-(5-Chloro-4-methyl-2-thienyl)ethanone
• AKOS006317722

• MDL： MFCD12026298
• Inchi： 1S/C7H7ClOS/c1-4-3-6(5(2)9)10-7(4)8/h3H,1-2H3
• InChI Key： ROMCXPKYPGODDM-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C(C)=O)S1

Computed Properties

• Exact Mass: 173.9906137Da
• Monoisotopic Mass: 173.9906137Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.3Ų